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Compound of Interest

Compound Name: N-Boc-2,6-difluoroaniline

Cat. No.: B112970

N-Boc-2,6-Difluoroaniline: A Technical Safety
and Handling Guide

This guide provides a detailed overview of the safety data and handling precautions for N-Boc-
2,6-difluoroaniline (tert-butyl (2,6-difluorophenyl)carbamate). The information presented is
compiled from safety data sheets of structurally related compounds, primarily 2,6-
difluoroaniline, to provide a comprehensive understanding of the potential hazards and safe
handling procedures for researchers, scientists, and professionals in drug development.

Chemical Identification and Physical Properties

N-Boc-2,6-difluoroaniline is a derivative of 2,6-difluoroaniline, where the amine functional
group is protected by a tert-butyloxycarbonyl (Boc) group. This modification can alter the
chemical reactivity and physical properties. While a specific Safety Data Sheet (SDS) for N-
Boc-2,6-difluoroaniline is not readily available, the properties of the parent compound, 2,6-
difluoroaniline, serve as a critical reference point.

Table 1: Physical and Chemical Properties of 2,6-Difluoroaniline
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Property

Value

Molecular Formula

C6H5F2N[1][2]

Molecular Weight 129.11 g/mol [1]
Appearance Clear slightly yellow liquid[1]
Odor Aniline-like[1]

Boiling Point 51-52°C @ 15 mmHg[1]
Density 1.199 g/cm3 [1]

Flash Point 43 °C (109.4 °F)[1]

Refractive Index

n20/D 1.508 (lit.)

Hazard Identification and Classification

Based on the GHS classifications of 2,6-difluoroaniline, N-Boc-2,6-difluoroaniline should be

handled as a hazardous substance. The primary hazards are associated with flammability,

toxicity, and skin/eye irritation.

Table 2: GHS Hazard Statements for 2,6-Difluoroaniline

Hazard Class

Hazard Statement

Flammable liquids

H226: Flammable liquid and vapor[2]

Acute toxicity, oral

H302: Harmful if swallowed[2]

Acute toxicity, dermal

H311: Toxic in contact with skin[2]

Acute toxicity, inhalation

H331: Toxic if inhaled[2]

Skin sensitization

H317: May cause an allergic skin reaction[2]

Serious eye damage/eye irritation

H318: Causes serious eye damage[2]

Handling and Storage Precautions
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Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is necessary before handling N-Boc-2,6-difluoroaniline.

Caption: Personal Protective Equipment (PPE) workflow for handling N-Boc-2,6-
difluoroaniline.

Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

Use non-sparking tools and take precautionary measures against static discharge.[3]

Ground and bond containers when transferring material.[3]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
o Keep refrigerated.[3]

e Store in a flammables area.[1][3]

o Store locked up.[3]

e Incompatible materials to avoid include acids, strong bases, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[1][3]

Emergency Procedures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b112970?utm_src=pdf-body
https://www.benchchem.com/product/b112970?utm_src=pdf-body
https://www.benchchem.com/product/b112970?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/25726.pdf
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/25726.pdf
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/25726.pdf
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/25726.pdf
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Prompt and appropriate action is essential in the event of an emergency.

First-Aid Measures

Table 3: First-Aid Procedures

Exposure Route

First-Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a
comfortable position for breathing. If not
breathing, give artificial respiration. Get medical

attention if you feel unwell.[1][3]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water/shower for at
least 15 minutes. Get medical aid. Wash

contaminated clothing before reuse.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. Get

medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Get medical aid.[1]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), water spray, or

alcohol-resistant foam.[1]

o Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can

travel to a source of ignition and flash back.[3] Containers may explode when heated.

e Hazardous Combustion Products: May produce nitrogen oxides (NOx), carbon monoxide
(CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[1][3]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Experimental Protocol: Safe Handling and Use in a
Laboratory Setting

This protocol outlines the general steps for safely handling N-Boc-2,6-difluoroaniline in a
typical laboratory experiment.

Caption: A generalized experimental workflow for the safe handling of N-Boc-2,6-
difluoroaniline.

Methodology:
e Preparation and PPE:

o Before starting any work, ensure that a chemical fume hood is certified and functioning
correctly.

o Confirm that a safety shower and eyewash station are readily accessible.[1][3]
o Don all required PPE as outlined in the PPE workflow diagram.
» Aliquoting and Reaction Setup:
o Conduct all manipulations of N-Boc-2,6-difluoroaniline inside the chemical fume hood.
o Use grounded and bonded equipment for transfers to prevent static discharge.[3]

o If the compound is a solid, use appropriate weighing techniques to avoid generating dust.
If it is a liquid, use a calibrated syringe or pipette.

¢ Running the Reaction:
o Set up the reaction apparatus securely within the fume hood.

o Maintain a controlled temperature and atmosphere as required by the specific reaction
protocol.
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o Continuously monitor the reaction for any signs of exothermic events or pressure build-up.

e Quenching and Work-up:

o Carefully quench the reaction mixture using appropriate reagents, being mindful of
potential exotherms.

o Perform all extractions and washes within the fume hood.
e Waste Disposal and Decontamination:

o Dispose of all chemical waste, including contaminated consumables, in appropriately
labeled hazardous waste containers.[3]

o Decontaminate all glassware and equipment that came into contact with N-Boc-2,6-
difluoroaniline.

o Thoroughly clean the work area in the fume hood.
o Remove and dispose of gloves properly, and wash hands thoroughly.

Toxicological Information

The toxicological properties of N-Boc-2,6-difluoroaniline have not been fully investigated.
However, based on the parent compound, 2,6-difluoroaniline, the following effects may be
anticipated:

Harmful if swallowed, inhaled, or absorbed through the skin.[1]

Causes eye and skin irritation.[1]

May cause an allergic skin reaction.[2]

Potential for methemoglobinemia.[1]

May affect the central nervous system.[1]

Stability and Reactivity
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e Chemical Stability: Assumed to be stable under recommended storage conditions.[1]

» Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[1][3] Incompatible
materials.

¢ Incompatible Materials: Strong oxidizing agents, acids, and bases.[1][3]

e Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides,
carbon monoxide, carbon dioxide, and hydrogen fluoride.[1][3]

e Hazardous Polymerization: Not reported to occur.[1]

This technical guide is intended to provide essential safety information for handling N-Boc-2,6-
difluoroaniline. It is imperative that all users consult available safety data for structurally
similar compounds and conduct a thorough risk assessment before commencing any
experimental work. Always adhere to established laboratory safety protocols and institutional
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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